Cas no 1799-97-9 (4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride)

• Product Name: 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride
• CAS No: 1799-97-9
• MF: C₁₄H₉ClF₃NO₃
• MW: 331.67437338829
• MDL: MFCD00052259
• CID: 229416
• PubChem ID: 245945
• Update Time: 2025-07-19

4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Ether, 4-chloro-m-tolyla,a,a-trifluoro-2-nitro-p-tolyl (7CI,8CI)
• 1-(4-chloro-3-methylphenoxy)-2-nitro-4-(trifluoromethyl)benzene
• 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride
• 1-chloro-2-methyl-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzene
• 4-(4-Chloro-3-methylphenoxy)-3-nitrobenzotrifluoride
• FT-0616608
• BAA79997
• AKOS024388185
• NCIOpen2_007963
• NSC58419
• 1-Chloro-2-methyl-4-(2-nitro-4-(trifluoromethyl)phenoxy)benzene
• 4-(4-Chloro-3-methylphenoxy)-3-nitro benzotrifluoride
• 4'-Chloro-3'-methyl-2-nitro-4-(trifluoromethyl)diphenyl ether
• Maybridge1_001457
• MFCD00052259
• CS-0324135
• A812513
• DTXSID40288986
• HMS545K05
• 1799-97-9
• Ether, 4-chloro-m-tolyl alpha,alpha,alpha-trifluoro-2-nitro-p-tolyl (7CI,8CI)
• NSC-58419
• 4-(4-Chloro-3-methylphenoxy)-3-nitrobenzotrifluoride, 1-Chloro-2-methyl-4-[2-nitro-4-(trifluoromethyl)phenoxy]benzene
• DB-044384

• MDL： MFCD00052259
• Inchi： 1S/C14H9ClF3NO3/c1-8-6-10(3-4-11(8)15)22-13-5-2-9(14(16,17)18)7-12(13)19(20)21/h2-7H,1H3
• InChI Key： SXUKZUVAUOUEAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OC1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.02200
• Monoisotopic Mass: 331.022305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: 57 °C
• Boiling Point: 352.9±42.0 °C at 760 mmHg
• Flash Point: 167.2±27.9 °C
• Refractive Index: 1.545
• PSA: 55.05000
• LogP: 5.89090
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S24/25
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride

Chemical Profile of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride (CAS No. 1799-97-9)

4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride, identified by the chemical formula C₁₆H₁₁ClF₃NO₃, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. The compound’s unique structural features, including the presence of a chloromethylphenyl group and a nitro substituent on a benzotrifluoride backbone, make it a versatile intermediate in synthetic chemistry. Its molecular structure not only contributes to its reactivity but also influences its potential biological activity, making it a subject of extensive study in medicinal chemistry.

The synthesis of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride typically involves multi-step organic reactions, often starting from commercially available precursors such as fluorobenzene derivatives. The introduction of the chloro and methyl groups at the phenyl ring enhances the electrophilicity of the molecule, facilitating further functionalization. The presence of the nitro group adds another layer of reactivity, allowing for reduction to an amine or further transformation into other pharmacologically relevant moieties. These structural attributes make the compound a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in benzotrifluoride contribute to lipophilicity and electron-withdrawing effects, which can modulate the pharmacokinetic properties of derived molecules. This has led to several studies exploring the potential applications of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride in drug discovery.

One notable area of research involves the exploration of this compound as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By modifying the structure of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride, researchers have synthesized derivatives that exhibit inhibitory activity against specific kinases. For instance, modifications aimed at optimizing the chloromethylphenyl moiety have shown promise in disrupting aberrant signaling pathways associated with tumor growth.

Another line of investigation focuses on the antimicrobial properties of fluorinated nitroaromatics. The combination of fluorine and nitro groups imparts strong electron-withdrawing effects, which can enhance interactions with bacterial enzymes and DNA gyrase. Preliminary studies suggest that certain derivatives of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride exhibit potent activity against Gram-negative bacteria, making them attractive candidates for developing new antibiotics. These findings highlight the compound’s potential as a scaffold for antimicrobial drug development.

The agrochemical sector has also benefited from the exploration of this compound. Fluorinated aromatic compounds are known for their stability under environmental conditions, which is crucial for agricultural applications. Researchers have synthesized analogs of 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride that demonstrate herbicidal and fungicidal properties. These derivatives are being evaluated for their efficacy in controlling weed and fungal infections while maintaining low toxicity to crops.

The synthetic methodologies employed in producing 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride have seen significant advancements, particularly in green chemistry approaches. Modern synthetic routes emphasize atom economy and minimal waste generation, aligning with global sustainability goals. Techniques such as catalytic fluorination and microwave-assisted synthesis have been adopted to improve yield and reduce reaction times. These innovations not only enhance efficiency but also make the production process more environmentally friendly.

In conclusion, 4-(4-Chloro-3-methylphenoxy)-3-nitro-benzotrifluoride (CAS No. 1799-97-9) represents a fascinating compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules targeting various diseases. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in addressing global health challenges.